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Methyl6-phenylpyridazine-3-

carboxylate

Cat. No.: B13908638

Get Quote

Executive Summary
The pyridazine nucleus (1,2-diazine) represents a "privileged scaffold" in modern medicinal

chemistry, distinguished by its unique physicochemical profile—specifically its high water

solubility relative to other diazines, its capacity for pi-stacking interactions, and its ability to

serve as a bioisostere for phenyl or pyridine rings.

This guide focuses specifically on phenyl-substituted pyridazines, a subclass where the

lipophilic phenyl ring complements the polar pyridazine core. This structural motif effectively

bridges the "solubility-permeability" gap, often improving oral bioavailability while maintaining

specific target affinity. Key applications span oncology (kinase inhibitors), neuroscience (GABA

receptor antagonists), and cardiovascular medicine (PDE inhibitors).

Chemical Space & Physicochemical Properties[1]
The "Privileged" Nature of the Scaffold
The 1,2-diazine core possesses a high dipole moment (3.9 D) and two adjacent nitrogen atoms

with lone pairs capable of accepting hydrogen bonds. When substituted with a phenyl group,
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the molecule acquires a distinct amphiphilic character.

Property Pyridazine Core
Phenyl-Pyridazine
Motif

Drug Discovery
Implication

LogP -0.72 (Hydrophilic) 1.5 – 3.5 (Tunable)

Ideal range for oral

bioavailability

(Lipinski's Rule of 5).

H-Bonding 2 Acceptors
2 Acceptors +

Hydrophobic

Dual binding mode: H-

bonds anchor to the

active site; phenyl fills

hydrophobic pockets.

pKa 2.3 (Conjugate acid) ~2.0 – 2.5

Low basicity reduces

lysosomal trapping

and non-specific

binding.

Metabolism Oxidative cleavage
Phenyl oxidation / N-

oxidation

Predictable metabolic

soft spots allow for

rational lead

optimization.

Structural Isomerism & SAR
The position of the phenyl substitution dictates biological activity.

3-Phenylpyridazine: Common in CNS active agents (e.g., Minaprine analogs).

3,6-Diphenylpyridazine: Symmetrical scaffold often used in liquid crystals but also found in

potent COX-2 inhibitors.

4-Phenylpyridazine: Less common but critical for specific PDE4 inhibitors.

Therapeutic Applications & Mechanism of Action[2]
[3][4][5]
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Neuroscience: GABA-A Receptor Antagonism
One of the most famous applications of this scaffold is Gabazine (SR-95531), a selective

GABA-A receptor antagonist.

Mechanism: The pyridazine ring mimics the carboxylate of GABA, interacting with the

arginine residues in the binding pocket, while the phenyl group provides steric bulk that

prevents channel opening (competitive antagonism).

Application: Primarily a research tool to model anxiety and epilepsy mechanisms.

Oncology: Kinase Inhibition (CDK & VEGFR)
Phenyl-substituted pyridazines serve as ATP-competitive inhibitors. The nitrogen atoms of the

pyridazine often form a "hinge binder" motif within the kinase ATP-binding pocket.

Case Study: 3,6-Disubstituted pyridazines targeting Cyclin-Dependent Kinase 2 (CDK2).

Mechanism: The scaffold locks the enzyme in an inactive conformation. The phenyl group

orients into the "gatekeeper" region, determining selectivity against other kinases.

Inflammation: PDE3/4 Inhibition
Zardaverine is a pyridazinone (tautomeric to hydroxypyridazine) derivative used as a

bronchodilator.

Mechanism: Dual inhibition of Phosphodiesterase 3 and 4 (PDE3/4), leading to elevated

cAMP levels in smooth muscle cells (relaxation) and immune cells (anti-inflammatory).

Visualization: Mechanism of Action
The following diagram illustrates the generic signaling blockade by a phenyl-pyridazine kinase

inhibitor in a cancer cell line.
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Figure 1: Mechanism of Action for Phenyl-Pyridazine Kinase Inhibitors. The inhibitor competes

with ATP, preventing downstream signaling cascades.

Technical Deep Dive: Synthetic Methodology
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Primary Route: Suzuki-Miyaura Cross-Coupling
The most robust method for synthesizing phenyl-substituted pyridazines is the Palladium-

catalyzed cross-coupling of chloropyridazines with phenylboronic acids. This method allows for

late-stage functionalization, essential for SAR studies.

Experimental Protocol: Synthesis of 3-Phenyl-6-chloropyridazine
Rationale: This intermediate allows for further substitution at the 6-position (e.g., amination) to

create library diversity.

Reagents:

3,6-Dichloropyridazine (1.0 equiv)

Phenylboronic acid (1.1 equiv)

Pd(PPh3)4 (0.05 equiv) - Catalyst

Na2CO3 (2.0 equiv, 2M aqueous solution)

1,4-Dioxane (Solvent)

Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic

stir bar and a reflux condenser. Flush with Argon for 5 minutes.

Solvent Degassing: In a separate vessel, sparge 1,4-dioxane with Argon for 15 minutes to

remove dissolved oxygen (critical to prevent Pd catalyst oxidation).

Reactant Assembly: Add 3,6-dichloropyridazine (1.49 g, 10 mmol) and phenylboronic acid

(1.34 g, 11 mmol) to the reaction flask.

Catalyst Addition: Add Pd(PPh3)4 (578 mg, 0.5 mmol) quickly to minimize air exposure.

Solvent & Base Addition: Add degassed 1,4-dioxane (20 mL) and 2M Na2CO3 (10 mL).
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Reaction: Heat the mixture to reflux (100°C) under Argon for 12 hours. Monitor via TLC (30%

EtOAc/Hexane).

Self-Validation Check: The starting material (Rf ~0.6) should disappear, and a new

fluorescent spot (Rf ~0.4) should appear.

Work-up: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate

(3 x 30 mL).

Purification: Dry organic layers over MgSO4, filter, and concentrate in vacuo. Purify via flash

column chromatography (SiO2, gradient 10-40% EtOAc in Hexane).

Visualization: Synthetic Workflow
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Figure 2: Synthetic workflow for the mono-arylation of dichloropyridazine.

Biological Evaluation Protocol
In Vitro Kinase Inhibition Assay (ADP-Glo™)
To validate the activity of the synthesized phenyl-pyridazine, a luminescent ADP detection

assay is recommended. This protocol is self-validating via the use of a standard reference

inhibitor (e.g., Staurosporine).

Protocol Steps:

Enzyme Prep: Dilute the target kinase (e.g., CDK2/CyclinA) to 2 ng/µL in 1X Kinase Buffer.
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Compound Prep: Prepare 3-fold serial dilutions of the phenyl-pyridazine derivative in DMSO

(Top concentration 10 µM).

Incubation: Add 2 µL of compound and 4 µL of enzyme to a 384-well white plate. Incubate for

15 min at RT.

Reaction Start: Add 4 µL of ATP/Substrate mix. Incubate for 60 min at RT.

Detection:

Add 10 µL of ADP-Glo™ Reagent (Depletes unconsumed ATP). Incubate 40 min.

Add 20 µL of Kinase Detection Reagent (Converts ADP to ATP -> Luciferase light).

Incubate 30 min.

Readout: Measure luminescence on a plate reader.

Analysis: Plot RLU vs. log[Concentration] to determine IC50.

Validation: Z' factor must be > 0.5. Reference inhibitor IC50 must match historical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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